Cas no 898754-59-1 (2-Azetidinomethyl-4'-carboethoxybenzophenone)

• Product Name: 2-Azetidinomethyl-4'-carboethoxybenzophenone
• CAS No: 898754-59-1
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 1946464
• Update Time: 2025-07-23

2-Azetidinomethyl-4'-carboethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-AZETIDINOMETHYL-4'-CARBOETHOXYBENZOPHENONE
• ethyl 4-[2-(azetidin-1-ylmethyl)benzoyl]benzoate
• LogP
• 2-AZETIDIN-1-YLMETHYL-4'-CARBOETHOXYBENZOPHENONE
• Benzoic acid, 4-[2-(1-azetidinylmethyl)benzoyl]-, ethyl ester
• 2-Azetidinomethyl-4'-carboethoxybenzophenone

• MDL： MFCD03842585
• Inchi： 1S/C20H21NO3/c1-2-24-20(23)16-10-8-15(9-11-16)19(22)18-7-4-3-6-17(18)14-21-12-5-13-21/h3-4,6-11H,2,5,12-14H2,1H3
• InChI Key： CZBKJCNMULXUSZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C(=O)C2=CC=CC=C2CN2CCC2)C=C1

Computed Properties

• Exact Mass: 323.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 486.2±35.0 °C(Predicted)
• PSA: 46.61000
• LogP: 3.23790
• pka: 8.20±0.10(Predicted)

Additional information on 2-Azetidinomethyl-4'-carboethoxybenzophenone

2-Azetidinomethyl-4'-carboethoxybenzophenone: A Comprehensive Overview

The compound with CAS No. 898754-59-1, commonly referred to as 2-Azetidinomethyl-4'-carboethoxybenzophenone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a benzophenone moiety, making it a versatile molecule for various applications. Recent advancements in synthetic chemistry have enabled researchers to explore its potential in drug discovery, material science, and other interdisciplinary domains.

Benzophenone, a key structural component of this compound, is a well-known aromatic ketone that serves as a foundational building block in organic synthesis. The azetidinomethyl group attached to the benzophenone framework introduces additional complexity and functionality, enhancing the molecule's reactivity and bioavailability. This combination has been shown to exhibit intriguing pharmacokinetic properties, making it a promising candidate for therapeutic applications.

Recent studies have focused on the synthesis and characterization of 2-Azetidinomethyl-4'-carboethoxybenzophenone, particularly its role in medicinal chemistry. Researchers have demonstrated that this compound can act as a potent inhibitor of certain enzymes, potentially paving the way for novel treatments in oncology and neurodegenerative diseases. The carboethoxy group within the molecule has been identified as a critical determinant of its pharmacodynamic effects, influencing both its binding affinity and selectivity.

In terms of synthesis, the preparation of 2-Azetidinomethyl-4'-carboethoxybenzophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of the synthesis, making large-scale production more feasible. This has enabled researchers to conduct extensive in vitro and in vivo studies to evaluate its efficacy and safety profiles.

One of the most exciting developments involving this compound is its application in drug delivery systems. The unique structural features of 2-Azetidinomethyl-4'-carboethoxybenzophenone allow it to serve as a carrier for therapeutic agents, enhancing their solubility and targeting capabilities. Recent experiments have shown that it can effectively encapsulate hydrophobic drugs, improving their bioavailability and reducing systemic toxicity.

Moreover, the compound's photophysical properties have been explored for applications in optoelectronics. The conjugated system within the molecule exhibits strong fluorescence under UV light, making it a potential candidate for use in sensors and imaging technologies. This dual functionality—combining medicinal and electronic applications—underscores the versatility of 2-Azetidinomethyl-4'-carboethoxybenzophenone as a multifaceted chemical entity.

Looking ahead, ongoing research is focused on optimizing the compound's stability and scalability for industrial production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. The integration of computational chemistry tools with experimental techniques is also being leveraged to predict and design analogs with enhanced therapeutic profiles.

In conclusion, 2-Azetidinomethyl-4'-carboethoxybenzophenone represents a groundbreaking advancement in organic chemistry with far-reaching implications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the development of innovative solutions for complex scientific challenges.